Cas no 553655-70-2 (Pentanoic acid, 3-[(phenylmethoxy)amino]-, ethyl ester)

• Product name: Pentanoic acid, 3-[(phenylmethoxy)amino]-, ethyl ester
• CAS No: 553655-70-2
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 1592777

Pentanoic acid, 3-[(phenylmethoxy)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-[(phenylmethoxy)amino]-, ethyl ester

• Inchi： 1S/C14H21NO3/c1-3-13(10-14(16)17-4-2)15-18-11-12-8-6-5-7-9-12/h5-9,13,15H,3-4,10-11H2,1-2H3
• InChI Key： OYFUTERGUTUXCX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(NOCC1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 251.15223

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 347.6±52.0 °C(Predicted)
• PSA: 47.56
• pka: 3.32±0.70(Predicted)